Cas no 2137823-79-9 (1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-)

• Product Name: 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-
• CAS No: 2137823-79-9
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 5298756
• Update Time: 2025-07-01

1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-

• Inchi： 1S/C14H26N2O2/c1-11(2)9-13(17)16-7-8-18-14(10-16)5-3-12(15)4-6-14/h11-12H,3-10,15H2,1-2H3
• InChI Key： AGWDRWVNLPZDPL-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCC(N)CC2)OCC1)(=O)CC(C)C

Additional information on 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-

Introduction to 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl- and Its Significance in Modern Chemical Research

The compound with the CAS number 2137823-79-9, identified as 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-, represents a fascinating molecule with a complex structural framework that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate spirocyclic and heterocyclic architecture, combines elements that are of significant interest for developing novel therapeutic agents and biochemical probes.

The molecular structure of 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-* features a spirocyclic core, which is a structural motif known for its unique conformational flexibility and potential biological activity. The presence of both oxygen and nitrogen atoms within the spirocycle introduces multiple sites for functionalization, making it a versatile scaffold for medicinal chemistry applications. Specifically, the 9-amino group and the 1-oxa moiety contribute to the compound's reactivity and interaction with biological targets.

Recent advancements in chemical biology have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological receptors. The spiro[5.5]undecane ring system in this compound is particularly noteworthy, as it has been implicated in various pharmacological activities, including anti-inflammatory and antimicrobial properties. The 3-methylbutanone moiety further contributes to the compound's lipophilicity, which is a critical factor in drug absorption and distribution.

In the context of pharmaceutical research, the synthesis of 1-Butanone, 1-(9-amino-1-oxa-4-azaspiro[5.5]undec-4-yl)-3-methyl-* has been approached through multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecules. The introduction of the 9-amino group at the appropriate position on the spirocycle has been crucial for enabling further derivatization and optimization of biological activity. This compound serves as a testament to the progress being made in designing molecules with tailored properties for therapeutic intervention.

TheCAS number 2137823-79-9 is associated with this compound, underscoring its unique identity within the chemical registry. This registration ensures that researchers can reliably access and reference this molecule in their studies, facilitating collaboration and knowledge sharing across academic and industrial settings. The availability of such detailed chemical information is essential for advancing research in areas such as enzyme inhibition, receptor binding studies, and drug-like property profiling.

Current research trends indicate that compounds with spirocyclic structures are being increasingly explored for their potential as pharmacological tools. The unique combination of heteroatoms and rigid cyclic frameworks in molecules like 1-(9-amino-1-oxya-spiro[5.5]undecane) offers a rich palette for designing drugs that can interact selectively with biological targets. For instance, studies have shown that derivatives of this class can modulate signaling pathways involved in neurodegenerative diseases by interacting with specific protein kinases or ion channels.

The 9-amino group within this compound is particularly significant from a biochemical perspective, as it provides a site for post-translational modifications or conjugation with other biomolecules. This feature makes it an attractive candidate for developing prodrugs or bioconjugates that can enhance delivery or targeted action in vivo. Additionally, the presence of both oxygen and nitrogen atoms allows for diverse interactions with enzymes and receptors, which is critical for achieving high affinity binding.

From an industrial standpoint, the synthesis of complex molecules like 1-butanone, 1-(9-amino-l-oxa-spiro[5.s]-undecane)-3-methyl-* presents both challenges and opportunities for process chemists. The development of efficient synthetic routes that preserve stereochemical integrity while maintaining scalability is essential for translating laboratory discoveries into viable drug candidates. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to constructing these intricate structures.

The broader significance of this compound lies in its potential to serve as a building block or lead molecule for further drug discovery efforts. By leveraging its unique structural features—such as the spirocyclic core and functionalizable side chains—researchers can design analogs with improved pharmacokinetic profiles or enhanced therapeutic efficacy. Such endeavors are supported by computational modeling techniques that predict how these molecules will behave within biological systems.

In conclusion,1-butanone, 1-(9-amino-l-oxa-spiro[5.s]-undecane)-3-methyl-* (CAS no: 2137823 -79 -9) exemplifies how intricate molecular architectures can be harnessed to develop novel pharmaceuticals with targeted biological activities. Its complex structure combines elements that are amenable to functionalization into promising candidates for treating various diseases through rational drug design approaches currently favored by medicinal chemists worldwide.